Cas no 61531-76-8 ( )

• Product Name: &nbsp
• CAS No: 61531-76-8
• MF: C₈H₁₀N₄O₂S₂
• MW: 258.320598125458
• CID: 954631
• PubChem ID: 268889
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-imino-3-[2-(2-imino-4-oxo-1,3-thiazolidin-3-yl)ethyl]-1,3-thiazolidin-4-one
• (2z,2'z)-3,3'-ethane-1,2-diylbis(2-imino-1,3-thiazolidin-4-one)
• 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-imino-
• AC1Q6F1S
• AR-1A3677
• CTK5B3385
• KST-1A6586
• NSC109375
• DS-008782
• L2AZP13K9I
• NSC-109375
• 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis[2-imino-
• 2-imino-3-[2-(2-imino-4-oxo-thiazolidin-3-yl)ethyl]thiazolidin-4-one
• UNII-L2AZP13K9I
• NSC 109375
• 61531-76-8
• 3,3'-(1,2-Ethanediyl)bis(2-imino-4-thiazolidinone
• 4-Thiazolidinone, 3,3-(1,2-ethanediyl)bis[2-imino-
•  

• Inchi： 1S/C8H10N4O2S2/c9-7-11(5(13)3-15-7)1-2-12-6(14)4-16-8(12)10/h9-10H,1-4H2
• InChI Key： UAWVUERZHKTHCV-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=N)CCN1C(=N)SCC1=O)=O

Computed Properties

• Exact Mass: 258.0247
• Monoisotopic Mass: 258.02451792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 88.32
• LogP: 0.08200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines